Cas no 2034505-22-9 (N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide)

• Product Name: N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• CAS No: 2034505-22-9
• MF: C₁₉H₂₇F₃N₂O₃S
• MW: 420.4895
• CID: 5353346
• Update Time: 2025-07-23

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide
• N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

• Inchi： 1S/C19H27F3N2O3S/c20-19(21,22)17-3-1-16(2-4-17)14-28(25,26)23-13-15-5-9-24(10-6-15)18-7-11-27-12-8-18/h1-4,15,18,23H,5-14H2
• InChI Key： NKDKMXLZFUVTDC-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C(C(F)(F)F)=C([H])C=1[H])(N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 572
• XLogP3: 2.9
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide

Comprehensive Overview of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide (CAS No. 2034505-22-9)

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide, with the CAS number 2034505-22-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a trifluoromethyl group and a piperidine-oxane hybrid moiety in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those incorporating fluorinated groups, due to their potential in targeting various enzymes and receptors. The trifluoromethylphenyl moiety in this compound is known to improve binding affinity and selectivity, which is crucial for the development of highly specific therapeutic agents. Researchers are actively exploring its applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics, aligning with current trends in precision medicine.

The synthesis of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide involves multi-step organic reactions, including amidation, alkylation, and sulfonylation. Its CAS registry number 2034505-22-9 ensures accurate identification in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight and logP value are critical parameters for pharmacokinetic studies, as they influence its absorption, distribution, and bioavailability.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of sulfonamide derivatives with trifluoromethyl groups?" This reflects the broader interest in fluorinated pharmaceuticals, which are increasingly prominent in drug development due to their enhanced stability and efficacy. Another common query is: "How does the piperidine-oxane hybrid structure affect the compound's biological activity?" This highlights the importance of heterocyclic chemistry in designing novel bioactive molecules.

From an SEO perspective, keywords such as "sulfonamide drug discovery", "trifluoromethylphenyl derivatives", and "piperidine-oxane hybrid compounds" are highly relevant to this topic. These terms align with current research trends and user search behavior, ensuring the visibility of this content to a targeted audience. Additionally, the compound's CAS number 2034505-22-9 serves as a unique identifier, often used by researchers and regulatory bodies to retrieve precise information.

In conclusion, N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-1-[4-(trifluoromethyl)phenyl]methanesulfonamide represents a fascinating area of study in medicinal chemistry. Its structural complexity and functional groups offer numerous possibilities for innovation in drug design. As the demand for targeted therapies and personalized medicine continues to rise, compounds like this will play a pivotal role in addressing unmet medical needs. Future research will likely focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.